Cas no 40126-67-8 ((2S)-2-amino-4-(furan-2-yl)-4-oxobutanoic acid)

• Product Name: (2S)-2-amino-4-(furan-2-yl)-4-oxobutanoic acid
• CAS No: 40126-67-8
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 2003000
• PubChem ID: 15108500
• Update Time: 2025-04-21

(2S)-2-amino-4-(furan-2-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-4-(furan-2-yl)-4-oxobutanoic acid
• (S)-2-(2-Furoyl)alanine
• 3-(2-furoyl)alanine
• 3-(2-Furoyl-L-alanin)
• L-2-(2'-furoyl)alanin
• L-3-(2-furoyl)-alanine
• L-3-(2-Furoyl)alanin
• EN300-1298039
• DTXSID601278004
• 3-(2-Furoyl)-L-alanin
• (alphaS)-alpha-Amino-gamma-oxo-2-furanbutanoic acid
• 40126-67-8
• (I+/-S)-I+/--Amino-I(3)-oxo-2-furanbutanoic acid

• Inchi： 1S/C8H9NO4/c9-5(8(11)12)4-6(10)7-2-1-3-13-7/h1-3,5H,4,9H2,(H,11,12)/t5-/m0/s1
• InChI Key： KJZYUHUJOOMESO-YFKPBYRVSA-N
• SMILES： O1C=CC=C1C(C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 183.05315777g/mol
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 93.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids